Cas no 883475-44-3 (2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one)

2-(1H-1,3-Benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one is a heterocyclic compound featuring a benzodiazole core fused with a dihydropyridazinone scaffold. This structure exhibits significant potential in medicinal chemistry due to its dual functionality, combining the electron-rich benzodiazole moiety with the bioactive dihydropyridazinone framework. The chloro and propylamino substituents enhance its reactivity and selectivity, making it a versatile intermediate for synthesizing pharmacologically active molecules. Its unique molecular architecture suggests possible applications in developing enzyme inhibitors or receptor modulators, particularly in targeting neurological or inflammatory pathways. The compound's stability and synthetic accessibility further support its utility in drug discovery research.
2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one structure
883475-44-3 structure
Product Name:2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one
CAS No:883475-44-3
MF:C14H14ClN5O
MW:303.746860980988
CID:5459886
Update Time:2025-11-01

2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one
    • Inchi: 1S/C14H14ClN5O/c1-2-7-16-11-8-17-20(13(21)12(11)15)14-18-9-5-3-4-6-10(9)19-14/h3-6,8,16H,2,7H2,1H3,(H,18,19)
    • InChI Key: NCMGEQFTEUIBQZ-UHFFFAOYSA-N
    • SMILES: ClC1C(N(C2=NC3C=CC=CC=3N2)N=CC=1NCCC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 478
  • XLogP3: 2.9
  • Topological Polar Surface Area: 73.4

2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F9994-5368-2μmol
2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one
883475-44-3
2μmol
$57.0 2023-09-07
Life Chemicals
F9994-5368-5μmol
2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one
883475-44-3
5μmol
$63.0 2023-09-07
Life Chemicals
F9994-5368-10μmol
2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one
883475-44-3
10μmol
$69.0 2023-09-07
Life Chemicals
F9994-5368-20μmol
2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one
883475-44-3
20μmol
$79.0 2023-09-07
Life Chemicals
F9994-5368-1mg
2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one
883475-44-3
1mg
$54.0 2023-09-07
Life Chemicals
F9994-5368-2mg
2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one
883475-44-3
2mg
$59.0 2023-09-07
Life Chemicals
F9994-5368-3mg
2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one
883475-44-3
3mg
$63.0 2023-09-07
Life Chemicals
F9994-5368-4mg
2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one
883475-44-3
4mg
$66.0 2023-09-07
Life Chemicals
F9994-5368-5mg
2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one
883475-44-3
5mg
$69.0 2023-09-07
Life Chemicals
F9994-5368-10mg
2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one
883475-44-3
10mg
$79.0 2023-09-07

2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one Related Literature

Additional information on 2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one

Recent Advances in the Study of 2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one (CAS: 883475-44-3)

The compound 2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one (CAS: 883475-44-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its benzodiazolyl and dihydropyridazinone moieties, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. Recent research has focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of kinase inhibition and anticancer activity.

One of the key findings in recent literature is the role of this compound as a potent inhibitor of specific protein kinases involved in cell proliferation and survival pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one exhibits selective inhibition against cyclin-dependent kinases (CDKs), with IC50 values in the nanomolar range. The study employed a combination of molecular docking and kinetic assays to elucidate the binding mode of the compound within the ATP-binding pocket of CDK2, revealing key interactions with hinge region residues.

Further investigations have explored the compound's potential as an anticancer agent. In vitro studies using various cancer cell lines, including breast (MCF-7) and lung (A549) adenocarcinoma, have shown promising cytotoxicity profiles. Notably, the compound demonstrated synergistic effects when combined with conventional chemotherapeutic agents such as cisplatin, suggesting its potential utility in combination therapies. Mechanistic studies indicated that the compound induces apoptosis through the intrinsic mitochondrial pathway, as evidenced by caspase-3 activation and PARP cleavage.

From a chemical perspective, recent advances in the synthesis of 2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one have focused on improving yield and scalability. A novel one-pot synthesis method reported in Organic Process Research & Development (2024) achieved an 85% yield by optimizing reaction conditions, including solvent choice and temperature control. This advancement is particularly significant for potential large-scale production and further preclinical development.

Pharmacokinetic studies in animal models have provided insights into the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties. While showing good oral bioavailability in rodent models, challenges remain in optimizing its metabolic stability, as cytochrome P450-mediated oxidation was identified as a primary route of metabolism. Current research efforts are directed at developing prodrug strategies or structural analogs to address these limitations.

In conclusion, 2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one represents a promising scaffold for the development of novel kinase inhibitors with potential applications in cancer therapy. While significant progress has been made in understanding its biological activity and optimizing its chemical synthesis, further studies are needed to fully explore its therapeutic potential and address current pharmacokinetic challenges. The compound's unique structural features and demonstrated biological activity make it a valuable subject for continued investigation in the field of medicinal chemistry.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd